Cas no 1545120-46-4 (3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one)

• Product Name: 3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one
• CAS No: 1545120-46-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD28405480
• CID: 4605088
• Update Time: 2023-11-21

3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydro-3H-pyrano[4,3-d]pyrimidin-4(5H)-one
• 3,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one
• 3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one
• 5H,7H,8H-pyrano[4,3-d]pyrimidin-4-ol
• Z2418193688

• MDL： MFCD28405480
• Inchi： 1S/C7H8N2O2/c10-7-5-3-11-2-1-6(5)8-4-9-7/h4H,1-3H2,(H,8,9,10)
• InChI Key： MHOKXAQITUOCRL-UHFFFAOYSA-N
• SMILES： O1CC2C(NC=NC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: -1
• Topological Polar Surface Area: 50.7